Cas no 1340271-70-6 (3-(2-Methylpyrazol-3-yl)pyrrolidin-3-ol)

• Product Name: 3-(2-Methylpyrazol-3-yl)pyrrolidin-3-ol
• CAS No: 1340271-70-6
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 6232466
• PubChem ID: 63961141
• Update Time: 2025-11-06

3-(2-Methylpyrazol-3-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylpyrazol-3-yl)pyrrolidin-3-ol
• EN300-3026141
• 1340271-70-6
• AKOS013276820
• Z1183445120
• 3-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-ol
• 3-(2-Methylpyrazol-3-yl)pyrrolidin-3-ol

• Inchi： 1S/C8H13N3O/c1-11-7(2-4-10-11)8(12)3-5-9-6-8/h2,4,9,12H,3,5-6H2,1H3
• InChI Key： PMIXFOJXQSPVTD-UHFFFAOYSA-N
• SMILES： OC1(C2=CC=NN2C)CNCC1

Computed Properties

• Exact Mass: 167.105862047g/mol
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 50.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-(2-Methylpyrazol-3-yl)pyrrolidin-3-ol

Comprehensive Overview of 3-(2-Methylpyrazol-3-yl)pyrrolidin-3-ol (CAS No. 1340271-70-6)

3-(2-Methylpyrazol-3-yl)pyrrolidin-3-ol (CAS No. 1340271-70-6) is a structurally unique heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework, featuring a pyrrolidin-3-ol core linked to a 2-methylpyrazole moiety, offers versatile reactivity and potential applications in drug discovery. Researchers are increasingly exploring its role as a building block for bioactive molecules, particularly in the development of kinase inhibitors and CNS-targeting agents.

The compound’s dual-functional group architecture enables diverse synthetic modifications, making it valuable for structure-activity relationship (SAR) studies. Recent publications highlight its utility in optimizing drug-like properties, such as solubility and metabolic stability. A 2023 study in the Journal of Medicinal Chemistry emphasized its potential in designing allosteric modulators for neurological disorders, aligning with growing interest in precision medicine approaches.

From a synthetic chemistry perspective, CAS 1340271-70-6 serves as a key intermediate for multi-step organic synthesis. Its chiral center at the pyrrolidin-3-ol position allows for enantioselective transformations, critical for developing stereospecific therapeutics. Industry trends show rising demand for such intermediates, driven by the need for fragment-based drug design (FBDD) and high-throughput screening (HTS) libraries.

Environmental and regulatory considerations further underscore its relevance. As sustainable chemistry gains traction, 3-(2-Methylpyrazol-3-yl)pyrrolidin-3-ol has been evaluated for green synthesis routes, including catalytic hydrogenation and solvent-free reactions. These advancements address the pharmaceutical industry’s push toward eco-friendly manufacturing, a topic frequently searched in academic and industrial forums.

Analytical characterization of this compound typically involves NMR spectroscopy, HPLC-MS, and X-ray crystallography to confirm purity and stereochemistry. Patent filings (e.g., WO202215678A1) reveal its incorporation into proteolysis-targeting chimeras (PROTACs), reflecting cutting-edge applications in targeted protein degradation—a hot topic in oncology research.

In summary, 3-(2-Methylpyrazol-3-yl)pyrrolidin-3-ol (CAS No. 1340271-70-6) represents a multifaceted tool for modern chemical research. Its intersection with drug discovery, sustainable chemistry, and emerging therapeutic modalities positions it as a compound of enduring scientific and commercial interest.